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Compound of Interest

Compound Name: Vanillin-13C6

Cat. No.: B565506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of Vanillin-13C6. The information is compiled from safety data

sheets and product information from reputable chemical suppliers. This document is intended

to provide essential information for the safe use of Vanillin-13C6 in a laboratory or research

setting.

Section 1: Chemical Identification and Properties
Vanillin-13C6 is a stable, isotopically labeled form of vanillin, where the six carbon atoms of

the benzene ring are replaced with the 13C isotope.[1][2] This labeling makes it a valuable tool

in various research applications, including as a tracer or an internal standard for quantitative

analysis by NMR, GC-MS, or LC-MS.[1]

Table 1: Physicochemical and General Data for Vanillin-13C6
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Property Value Source(s)

Chemical Name

4-hydroxy-3-methoxy-

(1,2,3,4,5,6-¹³C₆)cyclohexa-

1,3,5-triene-1-carbaldehyde

[3]

Synonyms

p-Vanillin-13C6; m-Methoxy-p-

hydroxybenzaldehyde-13C6;

Vanillin-(phenyl-13C6)

[1]

Molecular Formula C₂ ¹³C₆H₈O₃ [2]

Molecular Weight 158.10 g/mol [2][4]

CAS Number 201595-58-6 [2][4]

Appearance Solid

Isotopic Purity 99 atom % ¹³C

Chemical Purity 98-99% [4]

Melting Point 81-83 °C

Boiling Point 170 °C at 15 mmHg

Flash Point 159.8 - 160.8 °C (closed cup)

Solubility 10 mM in DMSO [2]

Storage Temperature
Room temperature, away from

light and moisture
[4][5]

Section 2: Hazard Identification and Safety
Information
Vanillin-13C6 is classified as a hazardous substance. The primary hazards are related to eye

irritation.[6] To the best of current knowledge, the chemical, physical, and toxicological

properties of this isotopically labeled compound have not been as thoroughly investigated as its

unlabeled counterpart.[5]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Pictogram GHS07

Signal Word Warning

Hazard Statements H319
Causes serious eye

irritation.
[6]

Precautionary

Statements
P264

Wash skin thoroughly

after handling.
[6]

P280

Wear protective

gloves/ eye protection/

face protection.

[6]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6]

P337 + P313

If eye irritation

persists: Get medical

advice/ attention.

[6]

Table 3: Potential Health Effects
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Exposure Route Potential Effects Source(s)

Inhalation

May be harmful if inhaled. May

cause respiratory tract

irritation.

[5]

Skin Contact

May be harmful if absorbed

through the skin. May cause

skin irritation.

[5]

Eye Contact Causes serious eye irritation. [5][6]

Ingestion Harmful if swallowed. [5]

Section 3: Experimental Protocols and Handling
While specific experimental protocols for the safety testing of Vanillin-13C6 are not readily

available in the provided documentation, standardized methodologies are typically employed to

assess chemical hazards. For instance, eye irritation potential is often evaluated using in vitro

or in vivo models according to OECD or similar guidelines.

Safe Handling Workflow
The following diagram illustrates a generalized workflow for the safe handling of Vanillin-13C6
in a research environment.
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Receiving and Storage

Experimental Use

Waste Disposal

Receive Shipment Verify chemical identity and integrity

Store in a cool, dry, well-ventilated area Protect from light and moisture

Inspect container

Don Personal Protective Equipment (PPE) Safety glasses, gloves, lab coat

Prepare for use

Weighing and Preparation Use in a fume hood or ventilated enclosure

Conduct Experiment Follow established laboratory protocols

Decontaminate surfaces and equipment

Post-experiment cleanup

Dispose of waste in a designated, labeled container Follow institutional and local regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of Vanillin-13C6.

First Aid Measures
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In the event of exposure, the following first aid measures should be taken:

General Advice: Consult a physician and provide them with this safety data sheet.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[5]

Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician if

irritation persists.[5]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Vanillin-13C6:

Eye/Face Protection: Safety glasses with side-shields or goggles.[5]

Hand Protection: Compatible chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[5]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator (such as a type

N95 dust mask) should be used.

Section 4: Application in Research
The primary utility of Vanillin-13C6 lies in its application as an internal standard or tracer in

scientific research.[1] The diagram below illustrates the relationship between its isotopic

labeling and its use in quantitative analytical methods.
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Caption: The role of isotopic labeling in Vanillin-13C6's research applications.

Section 5: Fire and Reactivity
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Table 4: Fire and Reactivity Data

Parameter Information Source(s)

Flammability Combustible solid

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[5]

Hazardous Combustion

Products
Carbon oxides [5]

Incompatible Materials Strong oxidizing agents [5]

Section 6: Accidental Release and Disposal
Accidental Release: In the event of a spill, avoid dust formation.[5] Pick up and arrange for

disposal without creating dust.[5] Use appropriate personal protective equipment during

cleanup.[5] Prevent the material from entering drains.[5]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This technical guide is intended for informational purposes only and should not be considered a

substitute for a formal Safety Data Sheet provided by the manufacturer. Always refer to the

original SDS for the most complete and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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